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Compound of Interest

Compound Name: (+)-Fenchone

Cat. No.: B1227562 Get Quote

Introduction

(+)-Fenchone is a bicyclic monoterpenoid and a ketone with a camphor-like odor.[1][2] It is a

colorless to pale yellow oily liquid found as a natural constituent in the essential oils of plants

like fennel.[2][3] In research and development, particularly in the pharmaceutical and fragrance

industries, (+)-Fenchone is utilized as a flavoring agent, in perfumery, and as a chiral starting

material in organic synthesis.[4] Due to its chemical properties, appropriate safety procedures

are paramount to ensure the well-being of laboratory personnel and to prevent environmental

contamination. These notes provide detailed protocols for the safe handling, storage, and

disposal of (+)-Fenchone in a laboratory setting.

Hazard Identification and Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, (+)-Fenchone is classified as follows:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[5]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[5]

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.[5]
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Flammable Liquid (Category 3 or 4): Some sources classify it as a flammable or combustible

liquid.[1][6]

It is also noted as a mild skin irritant.[1] The toxicological properties have not been fully

investigated, so it should be handled with care.[7]

Physical and Chemical Properties
Proper understanding of the physical and chemical properties of (+)-Fenchone is essential for

its safe handling.

Property Value Reference(s)

Molecular Formula C₁₀H₁₆O [5]

Molecular Weight 152.23 g/mol [3][5]

Appearance
Colorless to pale yellow oily

liquid
[3][8]

Odor Camphor-like [1][8]

Melting Point 5-7 °C (41-43 °F) [4]

Boiling Point
192-194 °C (378-381 °F) at

760 mmHg
[1][8]

Flash Point
Approximately 60-66.5 °C

(140-151.7 °F) (closed cup)
[8]

Density ~0.948 g/cm³ at 20-25 °C [9]

Solubility in Water Practically insoluble [1]

Solubility in Solvents
Soluble in chloroform and

methanol (slightly)
[4]

Vapor Pressure
0.463 mmHg at 25 °C

(estimated)
[8]
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Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Always handle (+)-Fenchone in a well-ventilated area.[5] The use of a chemical fume hood

is strongly recommended to avoid inhalation of vapors.[10]

Ensure that a safety shower and an eyewash station are readily accessible in the work area.

[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side-shields conforming to EN166 or

NIOSH-approved standards.[5][6]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) inspected before use.

Dispose of contaminated gloves properly after use.[6][10]

Skin and Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[5]

[10]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection may not be necessary.[11] For large-scale use or in case of spills, a

NIOSH/MSHA-approved respirator may be required.[11]

Handling and Storage Protocol
Handling:

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mist.[7]

Keep away from open flames, hot surfaces, and other sources of ignition.[7][10]

Take precautionary measures against static discharge.[10]
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Use only non-sparking tools when handling.[10]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Keep away from heat, sparks, and flame.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5][10]

For long-term storage, refrigeration is recommended.[4]

Experimental Protocol: Preparation of a Standard
Solution
This protocol describes the preparation of a 1 mg/mL stock solution of (+)-Fenchone in ethanol

for use in gas chromatography (GC) analysis.

Materials:

(+)-Fenchone

Anhydrous Ethanol (ACS grade or higher)

10 mL volumetric flask

Analytical balance

Micropipette or syringe

Appropriate PPE (lab coat, gloves, safety goggles)

Procedure:

Ensure all work is performed inside a chemical fume hood.
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Place the 10 mL volumetric flask on the analytical balance and tare it.

Carefully transfer approximately 10 mg of (+)-Fenchone into the volumetric flask using a

micropipette. Record the exact weight.

Add approximately 5 mL of anhydrous ethanol to the flask to dissolve the (+)-Fenchone.

Swirl gently to mix.

Once dissolved, add more ethanol to bring the volume to the 10 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.

Store the standard solution in a cool, dark place, away from ignition sources.

Emergency Procedures
First Aid Measures

If Swallowed: Do NOT induce vomiting.[6] Rinse mouth with water and call a physician or

poison control center immediately.[5]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing

all contaminated clothing and shoes.[6][7] Seek medical attention if irritation persists.

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[7] Remove contact lenses if present and easy to do. Get medical attention.

If Inhaled: Move the person into fresh air.[6] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a physician.[6]

Accidental Release Measures
Evacuate personnel to a safe area.[5]

Ensure adequate ventilation.
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Remove all sources of ignition.[7]

Wear appropriate personal protective equipment (PPE).[5]

Contain the spillage. Prevent it from entering drains.[6]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[6][7]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Unsuitable Extinguishing Media: Do not use a solid water stream (water jet) as it may scatter

and spread the fire.[6][13]

Specific Hazards: The material is combustible and containers may explode when heated.[7]

Hazardous decomposition products include carbon monoxide and carbon dioxide.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Waste Disposal
Dispose of (+)-Fenchone and its contaminated packaging in accordance with all applicable

federal, state, and local regulations.[5] Waste must be handled by a licensed disposal

company.[6] Do not mix with other waste.[6] Empty containers may retain product residue and

should be treated as hazardous waste.[12]
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(+)-Fenchone Spill Detected

Alert personnel in the
immediate area Remove all ignition sources

Evacuate if necessary Ensure proper ventilation
(use fume hood)

Wear appropriate PPE
(gloves, goggles, respirator if needed)

Contain the spill with
inert absorbent material

Collect absorbed material
using non-sparking tools

Place in a sealed container
for hazardous waste disposal

Decontaminate the spill area
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Emergency response procedure for a (+)-Fenchone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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